Cas no 1613518-84-5 (1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol)
1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-methyl-alpha-(trifluoromethyl)benzyl Alcohol
- 1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol
-
- MDL: MFCD32661999
- Inchi: 1S/C9H8ClF3O/c1-5-2-3-6(4-7(5)10)8(14)9(11,12)13/h2-4,8,14H,1H3
- InChI Key: VTDFBVZDDXDYET-UHFFFAOYSA-N
- SMILES: C(C1C=CC(C)=C(Cl)C=1)(O)C(F)(F)F
1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D779354-5g |
3-Chloro-4-methyl-alpha-(trifluoromethyl)benzyl Alcohol |
1613518-84-5 | 95% | 5g |
$1320 | 2024-07-20 | |
| Enamine | EN300-1929303-0.05g |
1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol |
1613518-84-5 | 0.05g |
$647.0 | 2023-09-17 | ||
| Enamine | EN300-1929303-0.1g |
1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol |
1613518-84-5 | 0.1g |
$678.0 | 2023-09-17 | ||
| Enamine | EN300-1929303-0.25g |
1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol |
1613518-84-5 | 0.25g |
$708.0 | 2023-09-17 | ||
| Enamine | EN300-1929303-0.5g |
1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol |
1613518-84-5 | 0.5g |
$739.0 | 2023-09-17 | ||
| Enamine | EN300-1929303-1.0g |
1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol |
1613518-84-5 | 1g |
$728.0 | 2023-06-02 | ||
| Enamine | EN300-1929303-2.5g |
1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol |
1613518-84-5 | 2.5g |
$1509.0 | 2023-09-17 | ||
| Enamine | EN300-1929303-5.0g |
1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol |
1613518-84-5 | 5g |
$2110.0 | 2023-06-02 | ||
| Enamine | EN300-1929303-10.0g |
1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol |
1613518-84-5 | 10g |
$3131.0 | 2023-06-02 | ||
| Enamine | EN300-1929303-1g |
1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol |
1613518-84-5 | 1g |
$770.0 | 2023-09-17 |
1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol
Professional Introduction to 1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1613518-84-5)
1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol, with the CAS number 1613518-84-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a chloro-substituted aromatic ring and a trifluoromethyl ether moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.
The structural configuration of 1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol is characterized by a benzene ring substituted at the 3-position with a chlorine atom and at the 4-position with a methyl group. The presence of these electron-withdrawing and electron-donating groups, respectively, influences the electronic properties of the aromatic system, making it highly reactive in various chemical transformations. Additionally, the compound incorporates a trifluoromethyl group at the alpha position of an alcohol moiety, which enhances its lipophilicity and metabolic stability.
This compound has been extensively studied for its potential applications in drug discovery and development. The combination of chloro and methyl substituents on the aromatic ring facilitates nucleophilic aromatic substitution reactions, allowing for further functionalization and diversification of the molecular structure. The alcohol functional group provides a site for esterification or etherification reactions, enabling the synthesis of more complex derivatives.
In recent years, there has been growing interest in the use of trifluoromethyl groups in pharmaceuticals due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. The presence of this group in 1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol makes it a promising candidate for developing novel therapeutic agents that exhibit enhanced efficacy and reduced toxicity.
Recent research has demonstrated the utility of this compound in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The chloro-substituted aromatic ring serves as a hinge-binding motif that interacts with specific residues in the active site of kinases, while the trifluoromethyl group enhances binding affinity through hydrophobic interactions. Additionally, the alcohol moiety can be further modified to introduce additional pharmacophores that improve target specificity.
The synthesis of 1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol involves multi-step organic transformations that require precise control over reaction conditions. The chlorination and methylation steps are typically performed using established reagents such as thionyl chloride or dimethyl sulfate, respectively. The introduction of the trifluoromethyl group is often achieved through fluorination reactions using reagents like sulfur tetrafluoride or hydrogen fluoride-pyridine complexes.
The compound's stability under various storage conditions is another important consideration. Proper handling and storage are essential to prevent degradation due to moisture or air exposure. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to confirm the purity and identity of 1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol.
In conclusion, 1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1613518-84-5) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for synthesizing novel bioactive molecules with improved pharmacokinetic properties. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.
1613518-84-5 (1-(3-chloro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)